Cas no 391918-37-9 (N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide)

• Product Name: N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide
• CAS No: 391918-37-9
• MF: C₂₀H₂₁ClN₄O₂S
• MW: 416.924341917038
• CID: 5975803
• PubChem ID: 4226855
• Update Time: 2025-11-01

N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide
• N-((4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)-3-methoxybenzamide
• Benzamide, N-[[4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-3-methoxy-
• Oprea1_458399
• F0507-2225
• AKOS024578904
• N-[[4-(3-chlorophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide
• N-{[4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-3-methoxybenzamide
• 391918-37-9

• Inchi： 1S/C20H21ClN4O2S/c1-3-10-28-20-24-23-18(25(20)16-8-5-7-15(21)12-16)13-22-19(26)14-6-4-9-17(11-14)27-2/h4-9,11-12H,3,10,13H2,1-2H3,(H,22,26)
• InChI Key： RBVYVDXQGZGHCB-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC(Cl)=C2)C(SCCC)=NN=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 416.1073748g/mol
• Monoisotopic Mass: 416.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.84±0.46(Predicted)

Additional information on N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide

Introduction to N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide (CAS No. 391918-37-9)

N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 391918-37-9, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple functional groups, including a benzamide moiety and a 1,2,4-triazole ring, makes this molecule a candidate for various therapeutic applications.

The structural composition of N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide is highly intriguing and warrants detailed exploration. The benzamide group is known for its role in the development of bioactive molecules, often serving as a pharmacophore in drug design. Additionally, the 1,2,4-triazole ring is a heterocyclic structure that has been extensively studied for its potential to enhance the biological activity of compounds. The combination of these features suggests that this molecule may possess unique interactions with biological targets, making it a valuable subject for further research.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide has been identified as a compound with such potential. Its molecular structure suggests that it may interact with enzymes and receptors involved in inflammatory processes, making it a candidate for the development of anti-inflammatory agents. Furthermore, the presence of multiple substituents provides opportunities for fine-tuning its pharmacological properties through structural modifications.

One of the key aspects of this compound is its ability to engage with biological targets in a selective manner. The benzamide group and the 1,2,4-triazole ring are known to exhibit specific interactions with proteins and enzymes. These interactions can be exploited to develop drugs that target specific disease pathways without affecting other biological processes. The propylsulfanyl group also contributes to the compound's complexity and may play a role in modulating its solubility and bioavailability.

Recent studies have shown that compounds containing the 1,2,4-triazole ring have significant potential in medicinal chemistry. These studies have highlighted the ability of triazole derivatives to act as scaffolds for drug discovery. N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide fits well within this category and has been investigated for its potential applications in treating various conditions. For instance, some preliminary studies suggest that this compound may have anti-proliferative effects on certain cancer cell lines.

The synthesis of N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide involves multiple steps and requires careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as the 1,2,4-triazole derivative and the methoxybenzamide component. These intermediates are then coupled together using appropriate coupling reagents under controlled conditions. The final product is purified using standard techniques such as column chromatography or recrystallization.

The pharmacokinetic properties of this compound are also an important consideration in its development as a potential drug candidate. Factors such as solubility, stability, and metabolic degradation need to be carefully evaluated to determine if it can be effectively administered and utilized by the body. Computational modeling and experimental studies are often employed to predict and assess these properties.

In conclusion, N-{4-(3-chlorophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide (CAS No. 391918-37-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in the development of novel treatments for human diseases.